Cas no 860229-00-1 (3-(2-Methylpiperidin-1-yl)butanoic acid)

• Product Name: 3-(2-Methylpiperidin-1-yl)butanoic acid
• CAS No: 860229-00-1
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• MDL: MFCD12132122
• CID: 4717734
• Update Time: 2025-10-25

3-(2-Methylpiperidin-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylpiperidin-1-yl)butanoic acid
• 1-piperidinepropanoic acid, beta,2-dimethyl-
• 3-(2-Methylpiperidin-1-yl)butanoic acid

• MDL： MFCD12132122
• Inchi： 1S/C10H19NO2/c1-8-5-3-4-6-11(8)9(2)7-10(12)13/h8-9H,3-7H2,1-2H3,(H,12,13)
• InChI Key： LICCVDJZFCJLHJ-UHFFFAOYSA-N
• SMILES： OC(CC(C)N1CCCCC1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Topological Polar Surface Area: 40.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Heterocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Heterocyclic fatty acids

Additional information on 3-(2-Methylpiperidin-1-yl)butanoic acid

Research Brief on 3-(2-Methylpiperidin-1-yl)butanoic acid (CAS: 860229-00-1): Recent Advances and Applications

3-(2-Methylpiperidin-1-yl)butanoic acid (CAS: 860229-00-1) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules and its role in modulating biological pathways. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug discovery.

Recent literature indicates that 3-(2-Methylpiperidin-1-yl)butanoic acid has been explored as a key building block in the development of novel therapeutic agents. Its unique structural features, including the presence of a methylpiperidine moiety and a carboxylic acid functional group, make it a valuable scaffold for designing molecules with enhanced bioavailability and target specificity. Several studies have reported its use in the synthesis of compounds targeting central nervous system (CNS) disorders, inflammation, and metabolic diseases.

One of the most notable advancements in the application of 3-(2-Methylpiperidin-1-yl)butanoic acid is its incorporation into the design of gamma-aminobutyric acid (GABA) receptor modulators. Researchers have demonstrated that derivatives of this compound exhibit promising activity as positive allosteric modulators (PAMs) of GABA_A receptors, which are implicated in anxiety, epilepsy, and sleep disorders. These findings suggest potential therapeutic applications for conditions where GABAergic signaling is dysregulated.

In addition to its pharmacological potential, recent synthetic methodologies have improved the efficiency and scalability of producing 3-(2-Methylpiperidin-1-yl)butanoic acid. Novel catalytic processes and green chemistry approaches have been developed to optimize its synthesis, reducing the environmental impact and cost associated with its production. These advancements are critical for enabling large-scale applications in both academic and industrial settings.

Despite these promising developments, challenges remain in the optimization of 3-(2-Methylpiperidin-1-yl)butanoic acid derivatives for clinical use. Issues such as metabolic stability, selectivity, and off-target effects need to be addressed through further structure-activity relationship (SAR) studies. Ongoing research is focused on elucidating the compound's mechanism of action and identifying novel derivatives with improved pharmacokinetic and pharmacodynamic profiles.

In conclusion, 3-(2-Methylpiperidin-1-yl)butanoic acid (CAS: 860229-00-1) represents a promising scaffold in medicinal chemistry with diverse applications. Its role in the development of GABA receptor modulators and other therapeutic agents underscores its potential as a valuable tool in drug discovery. Future research should prioritize the optimization of its derivatives and the exploration of new biological targets to fully realize its therapeutic potential.